Cas no 1704081-61-7 ((5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid)

• Product Name: (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid
• CAS No: 1704081-61-7
• MF: C₁₃H₂₀BNO₅S
• MW: 313.177602767944
• MDL: MFCD28400437
• CID: 4674424
• Update Time: 2025-05-22

(5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(N-cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid
• AM88120
• (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid

• MDL： MFCD28400437
• Inchi： 1S/C13H20BNO5S/c1-20-13-8-7-11(9-12(13)14(16)17)21(18,19)15-10-5-3-2-4-6-10/h7-10,15-17H,2-6H2,1H3
• InChI Key： ZFQJWELSGGINIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(B(O)O)C=1)OC)(NC1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• Topological Polar Surface Area: 104

Additional information on (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid

Introduction to (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic Acid (CAS No. 1704081-61-7)

The compound (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid (CAS No. 1704081-61-7) is a highly specialized organic compound with significant applications in modern chemical synthesis and materials science. This compound belongs to the class of boronic acids, which are widely used as key intermediates in the construction of complex molecular architectures, particularly in the field of organoboron chemistry. The molecule's structure incorporates a phenyl ring substituted with both a methoxy group and a sulfamoyl group, which are functional groups that impart unique chemical properties and reactivity.

Recent advancements in organoboron chemistry have highlighted the importance of boronic acids like (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in the synthesis of biologically active molecules, pharmaceutical agents, and advanced materials. The presence of the N-cyclohexylsulfamoyl group enhances the compound's stability and reactivity, making it an ideal precursor for constructing diverse aromatic systems.

One of the most notable applications of this compound is in drug discovery. The methoxyphenyl moiety is known to exhibit pharmacological activity, particularly in modulating receptor interactions. Researchers have explored its potential as a building block for designing novel kinase inhibitors and other therapeutic agents. Recent studies have demonstrated that derivatives of this compound can effectively target specific cellular pathways, offering promising leads for anti-cancer and anti-inflammatory therapies.

In addition to its role in medicinal chemistry, (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid has found utility in materials science. Its ability to participate in directed metallation reactions makes it a valuable component in the synthesis of functional polymers and optoelectronic materials. For instance, incorporating this compound into conjugated polymer frameworks has been shown to enhance their electronic properties, paving the way for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The key steps include the formation of the sulfamoyl group via nucleophilic aromatic substitution and subsequent boronate esterification. Recent optimizations in these steps have significantly improved yields and reduced reaction times, making this compound more accessible for large-scale applications.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the cyclohexylsulfamoyl group undergoes microbial degradation, minimizing its environmental footprint. This information is crucial for industries relying on this compound to adopt sustainable practices.

In conclusion, (5-(N-Cyclohexylsulfamoyl)-2-methoxyphenyl)boronic acid (CAS No. 1704081-61-7) stands as a versatile building block in contemporary chemical research. Its unique structure enables it to play a pivotal role in drug discovery, materials science, and advanced synthetic methodologies. As research continues to uncover new applications and improve synthetic routes, this compound will undoubtedly remain at the forefront of chemical innovation.